Cas no 1186637-82-0 (3-chloro-5-(hydroxymethyl)-2-Pyridinecarbonitrile)

3-Chloro-5-(hydroxymethyl)-2-pyridinecarbonitrile is a versatile pyridine derivative with a chloro-substituted aromatic ring and hydroxymethyl functional group, offering reactive sites for further chemical modifications. Its nitrile group enhances its utility as an intermediate in pharmaceutical and agrochemical synthesis. The compound’s structural features enable selective transformations, such as nucleophilic substitutions or reductions, making it valuable for constructing complex heterocyclic frameworks. Its stability under standard conditions ensures ease of handling in synthetic applications. This compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its balanced reactivity and compatibility with diverse reaction conditions.

3-chloro-5-(hydroxymethyl)-2-Pyridinecarbonitrile structure

1186637-82-0 structure

Product Name:3-chloro-5-(hydroxymethyl)-2-Pyridinecarbonitrile

CAS No:1186637-82-0

MF:C₇H₅ClN₂O

MW:168.5804002285

CID:1100965

PubChem ID:58001719

Update Time:2025-06-07

3-chloro-5-(hydroxymethyl)-2-Pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-chloro-5-(hydroxymethyl)-2-Pyridinecarbonitrile
- SCHEMBL335184
- 1186637-82-0
- 3-Chloro-5-(hydroxymethyl)pyridine-2-carbonitrile
- 3-chloro-5-(hydroxymethyl)picolinonitrile
- SB54532
- BCHLMAIZUXPOET-UHFFFAOYSA-N
- 3-chloro-5-hydroxymethyl-pyridine-2-carbonitrile
- CS-0376383
- DB-331203
- Inchi： 1S/C7H5ClN2O/c8-6-1-5(4-11)3-10-7(6)2-9/h1,3,11H,4H2
- InChI Key： BCHLMAIZUXPOET-UHFFFAOYSA-N
- SMILES： ClC1=C(C#N)N=CC(=C1)CO

Computed Properties

Exact Mass: 168.0090405g/mol
Monoisotopic Mass: 168.0090405g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 56.9Å²

3-chloro-5-(hydroxymethyl)-2-Pyridinecarbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029205263-1g	3-Chloro-5-(hydroxymethyl)-2-pyridinecarbonitrile	1186637-82-0	95%	1g	$424.86	2023-09-04
Chemenu	CM319339-1g	3-Chloro-5-(hydroxymethyl)picolinonitrile	1186637-82-0	95%	1g	$389	2021-08-18
Chemenu	CM319339-1g	3-Chloro-5-(hydroxymethyl)picolinonitrile	1186637-82-0	95%	1g	$458	2022-06-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1447053-1g	3-Chloro-5-(hydroxymethyl)picolinonitrile	1186637-82-0	95+%	1g	￥3427.00	2024-08-09